![molecular formula C13H10FNO4S B2990658 3-{[(4-Fluorophenyl)sulfonyl]amino}benzoic acid CAS No. 847929-55-9](/img/structure/B2990658.png)
3-{[(4-Fluorophenyl)sulfonyl]amino}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as sulfanilides . These are organic aromatic compounds containing a sulfanilide moiety, with the general structure RS(=O)(=O)NC1=CC=CC=C1 .
Molecular Structure Analysis
The molecular formula of “3-{[(4-Fluorophenyl)sulfonyl]amino}benzoic acid” is C13H10FNO4S . The average mass is 295.286 Da and the monoisotopic mass is 295.031464 Da .Physical And Chemical Properties Analysis
The compound has a density of 1.5±0.1 g/cm3, a boiling point of 491.0±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.3 mmHg at 25°C . It also has an enthalpy of vaporization of 79.8±3.0 kJ/mol and a flash point of 250.7±31.5 °C . The compound has 5 hydrogen bond acceptors, 2 hydrogen bond donors, and 4 freely rotating bonds .Scientific Research Applications
Organic Synthesis and Derivatives
Optically active syn-α-amidoalkylphenyl sulfones, which can be derived from compounds related to 3-{[(4-Fluorophenyl)sulfonyl]amino}benzoic acid, are prepared from chiral aldehydes and used to afford nitro adducts with high diastereoselectivity. These adducts are crucial for synthesizing optically active β-hydroxy-α-amino acid and α,β-diamino acid esters, important building blocks for biologically active compounds (Foresti et al., 2003).
Electrochemical Behavior
The electrochemical reduction of derivatives related to this compound has been studied, revealing that the position of substituents significantly impacts the electrochemical behavior of these compounds. This research aids in understanding the reduction processes leading to products like 5-amino salicylic acid and sulfanilic acid, which are crucial for various chemical syntheses (Mandić et al., 2004).
Antimicrobial Activities
Sulfonamides derived from 4-(substituted phenylsulfonamido)benzoic acids exhibit significant antimicrobial activities. These derivatives, synthesized under specific conditions, show promising results against various microorganisms, indicating their potential in developing new antimicrobial agents (Dineshkumar & Thirunarayanan, 2019).
Material Science
In the context of material science, derivatives of this compound have been used to synthesize novel sulfonated poly(ether ether ketone) polymers. These materials, containing pendant carboxyl groups, show potential for applications like direct methanol fuel cells due to their excellent proton conductivity and methanol permeability properties (Li et al., 2009).
Fluorescence Sensing and Chromism
Compounds related to this compound have been designed as solid-state ESIPT (excited-state intramolecular proton transfer) fluorescent chromic molecules. These molecules can respond to various types of organic bases and amines, serving as sensing devices for biologically important molecules like ammonia and histamine. Such research opens new avenues in developing solid-state sensing devices for environmental and biological applications (Nakane et al., 2018).
Mechanism of Action
Target of Action
The primary target of 3-{[(4-Fluorophenyl)sulfonyl]amino}benzoic acid is β-catenin , a protein that plays a crucial role in cell-cell adhesion and gene transcription .
Mode of Action
This compound interacts with β-catenin via direct affinity interaction within the C-terminal two-thirds (a.a. 301-670) of the Armadillo repeat region (a.a. 136–686). This interaction induces β-catenin ubiquitination and proteasomal degradation .
Biochemical Pathways
The compound’s interaction with β-catenin affects the Wnt signaling pathway, which is involved in cell proliferation and differentiation. By inducing the degradation of β-catenin, the compound disrupts the pathway, leading to decreased cell proliferation .
Pharmacokinetics
The compound’s molecular weight (295286 Da ) suggests that it may have good bioavailability, as compounds with a molecular weight under 500 Da are generally well-absorbed.
Result of Action
The compound’s action results in the inhibition of Wnt signaling-dependent proliferation of cancer cells . This could potentially lead to the suppression of tumor growth.
Properties
IUPAC Name |
3-[(4-fluorophenyl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10FNO4S/c14-10-4-6-12(7-5-10)20(18,19)15-11-3-1-2-9(8-11)13(16)17/h1-8,15H,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQRNDEPUAOBYQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)NS(=O)(=O)C2=CC=C(C=C2)F)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10FNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.